2-(2-fluorophenyl)-N-{2-[(5-methyl-1,3-oxazol-4-yl)carbonyl]-1,2,3,4-tetrahydroisoquinolin-7-yl}acetamide

• IUPAC Name: 2-(2-fluorophenyl)-N-[2-(5-methyl-1,3-oxazole-4-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]acetamide
• InChI: InChI=1S/C22H20FN3O3/c1-14-21(24-13-29-14)22(28)26-9-8-15-6-7-18(10-17(15)12-26)25-20(27)11-16-4-2-3-5-19(16)23/h2-7,10,13H,8-9,11-12H2,1H3,(H,25,27)
• InChI Key: GREAVEIWOLICJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CO1)C(=O)N2CCC3=C(C2)C=C(C=C3)NC(=O)CC4=CC=CC=C4F
• Molecular Formula: C22H20FN3O3
• Molecular Weight: 393.4 g/mol

Description

Synthesis Analysis

Compounds with structures involving tetrahydroisoquinoline and oxazolone moieties, like the ones synthesized by Rao et al. (2020), demonstrate the complexity and the innovative approaches used in synthesizing novel molecules with potential biological activities. These processes often involve condensation reactions, the use of catalysts, and multiple synthesis steps to achieve the desired compound (Rao et al., 2020).

Molecular Structure Analysis

The determination of molecular structures is crucial in understanding the potential interactions of compounds with biological targets. Techniques such as NMR, LCMS, and X-ray crystallography are commonly employed. For instance, the structural elucidation of synthesized compounds provides insights into their potential mechanism of action and optimization for desired biological activities.

Chemical Reactions and Properties

The chemical behavior of synthesized compounds under various conditions can reveal their reactivity and potential for further chemical modifications. Studies like the one on tetrahydroisoquinolines (Sirakanyan et al., 2015) investigate the outcomes of chemical reactions under specific conditions, offering valuable information for designing compounds with desired chemical properties (Sirakanyan et al., 2015).